Cas no 500013-39-8 (tert-Butyl 4-[3-(hydroxymethyl)benzyl]tetrahydro-1(2H)-pyrazinecarboxylate)

• Product Name: tert-Butyl 4-[3-(hydroxymethyl)benzyl]tetrahydro-1(2H)-pyrazinecarboxylate
• CAS No: 500013-39-8
• MF: C₁₇H₂₆N₂O₃
• MW: 306.399944782257
• MDL: MFCD06797468
• CID: 366296
• PubChem ID: 2795523
• Update Time: 2025-04-19

tert-Butyl 4-[3-(hydroxymethyl)benzyl]tetrahydro-1(2H)-pyrazinecarboxylate Chemical and Physical Properties

Names and Identifiers

• tert-Butyl 4-[3-(hydroxymethyl)benzyl]tetrahydro-1(2H)-pyrazinecarboxylate
• 1-Piperazinecarboxylicacid, 4-[[3-(hydroxymethyl)phenyl]methyl]-, 1,1-dimethylethyl ester
• tert-butyl 4-[[3-(hydroxymethyl)phenyl]methyl]piperazine-1-carboxylate
• tert-Butyl 4-[3-(hydroxymethyl)benzyl]-piperazine-1-carboxylate
• tert-Butyl 4-(3-(hydroxymethyl)benzyl)piperazine-1-carboxylate
• tert-butyl 4-{[3-(hydroxymethyl)phenyl]methyl}piperazine-1-carboxylate
• tert-Butyl 4-[3-(hydroxymethyl)benzyl]piperazine-1-carboxylate
• J-524665
• MFCD06797468
• CS-0331977
• DTXSID40383743
• AKOS027327237
• TERT-BUTYL 4-(3-(HYDROXYMETHYL)BENZYL)TETRAHYDRO-1(2H)-PYRAZINE CARBOXYLATE
• 500013-39-8
• SCHEMBL4837787
• AS-9226

• MDL： MFCD06797468
• Inchi： 1S/C17H26N2O3/c1-17(2,3)22-16(21)19-9-7-18(8-10-19)12-14-5-4-6-15(11-14)13-20/h4-6,11,20H,7-10,12-13H2,1-3H3
• InChI Key： SVXAVOKCPICEEL-UHFFFAOYSA-N
• SMILES： O(C(C)(C)C)C(N1CCN(CC2C=CC=C(CO)C=2)CC1)=O

Computed Properties

• Exact Mass: 306.19400
• Monoisotopic Mass: 306.19434270g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 22
• Rotatable Bond Count: 6
• Complexity: 359
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.5
• Topological Polar Surface Area: 53Ų

Experimental Properties

• Density: 1.143
• Boiling Point: 426.7°C at 760 mmHg
• Flash Point: 211.8°C
• Refractive Index: 1.555
• PSA: 53.01000
• LogP: 2.10740

tert-Butyl 4-[3-(hydroxymethyl)benzyl]tetrahydro-1(2H)-pyrazinecarboxylate Security Information

• Hazard Statement： Corrosive
• Hazardous Material Identification：